Isosilybin

• CAS No.: 72581-71-6
• Product Name: Isosilybin
• Molecular Formula: C25H22O10
• Molecular Weight: 482.4 g/mol
• IUPAC Name: (2R,3R)-3,5,7-trihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-18-7-12(3-5-16(18)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20?,23-,24?,25+/m0/s1
• Standard InChIKey: FDQAOULAVFHKBX-DBMPWETRSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=CC(=C3)[C@@H]4[C@H](C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O
• SMILES: COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=CC(=C3)C4C(C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O
• Canonical SMILES: COC1=C(C=CC(=C1)C2C(OC3=C(O2)C=CC(=C3)C4C(C(=O)C5=C(C=C(C=C5O4)O)O)O)CO)O
• Melting Point: 239-241°C
• Physical Description: Solid
• Description: Isosilybin belongs to the class of organic compounds known as flavonolignans. These are non-conventional lignans that derived from flavonoids. They are characterized by a p-dioxin ring substituted at one carbon atom by a C3C6 (phenylpropan) group and fused to the B-ring of the 2-phenylchromene moiety. Isosilybin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isosilybin is primarily located in the cytoplasm. Outside of the human body, isosilybin can be found in coffee and coffee products and green vegetables. This makes isosilybin a potential biomarker for the consumption of these food products.
• Synonyms: 2-[2,3-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one; Isosilybinin
• Reference: Parthasarathy, M.R., et al., Phytochemistry, 18, 506 (1979)
• PubChem Compound: 21723007
• Last Modified: Nov 11 2021